Cas no 1285515-85-6 (2-(benzyloxy)-5-(propan-2-yl)benzoic acid)

• Product Name: 2-(benzyloxy)-5-(propan-2-yl)benzoic acid
• CAS No: 1285515-85-6
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD28128467
• CID: 2112280
• PubChem ID: 66672260
• Update Time: 2025-10-20

2-(benzyloxy)-5-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-5-isopropylbenzoic acid
• DVILXXJXOMYLAA-UHFFFAOYSA-N
• benzyloxy-5-isopropyl-benzoic acid
• Benzoic acid, 5-(1-methylethyl)-2-(phenylmethoxy)-
• 5-(1-Methylethyl)-2-[(phenylmethyl)oxy]benzoic acid
• 2-(benzyloxy)-5-(propan-2-yl)benzoic acid

• MDL： MFCD28128467
• Inchi： 1S/C17H18O3/c1-12(2)14-8-9-16(15(10-14)17(18)19)20-11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,18,19)
• InChI Key： DVILXXJXOMYLAA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 307
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(benzyloxy)-5-(propan-2-yl)benzoic acid

2-(Benzyloxy)-5-(Propan-2-yl)benzoic Acid (CAS No. 1285515-85-6): An Overview of Its Structure, Properties, and Applications

2-(Benzyloxy)-5-(propan-2-yl)benzoic acid (CAS No. 1285515-85-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, exhibits a range of biological and chemical properties that make it a valuable candidate for various applications, including drug development and advanced materials.

The molecular structure of 2-(benzyloxy)-5-(propan-2-yl)benzoic acid is composed of a benzoic acid core with a benzyloxy substituent at the 2-position and an isopropyl group at the 5-position. The presence of these functional groups imparts distinct chemical reactivity and solubility properties to the molecule. The benzyloxy group enhances the compound's hydrophobicity, while the isopropyl group contributes to its steric hindrance and electronic effects.

In terms of physical properties, 2-(benzyloxy)-5-(propan-2-yl)benzoic acid is a white crystalline solid with a melting point typically ranging from 100 to 105°C. It is moderately soluble in organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

The chemical reactivity of 2-(benzyloxy)-5-(propan-2-yl)benzoic acid has been extensively studied in the context of organic synthesis. The carboxylic acid functional group can undergo a variety of reactions, including esterification, amidation, and decarboxylation. The benzyloxy group can be selectively cleaved under mild conditions using hydrogenolysis or other deprotection methods, making it a useful protecting group in multistep synthetic sequences.

In the realm of medicinal chemistry, 2-(benzyloxy)-5-(propan-2-yl)benzoic acid has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of cyclooxygenase (COX), an enzyme implicated in inflammation and pain. This finding suggests that derivatives of 2-(benzyloxy)-5-(propan-2-yl)benzoic acid could be developed into novel anti-inflammatory agents.

Beyond its pharmaceutical applications, 2-(benzyloxy)-5-(propan-2-yl)benzoic acid has also found use in materials science. Its unique combination of hydrophobic and hydrophilic properties makes it suitable for the synthesis of functional polymers and coatings. For example, researchers at the University of California have explored its use in developing self-healing materials that can repair microcracks autonomously. The ability to incorporate this compound into polymer matrices enhances their mechanical strength and durability.

The environmental impact of 2-(benzyloxy)-5-(propan-2-yl)benzoic acid has also been a subject of interest. Studies have shown that it exhibits low toxicity to aquatic organisms and biodegrades readily under aerobic conditions. This makes it a more environmentally friendly alternative to some traditional organic compounds used in industrial processes.

In conclusion, 2-(benzyloxy)-5-(propan-2-yl)benzoic acid (CAS No. 1285515-85-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.